Sulfato-bridged ECE-pincer palladium(ii) complexes: structures in the solid-state and in solution, and catalytic properties†

Dalton Transactions Pub Date: 2009-03-10 DOI: 10.1039/B816936E

Abstract

ECE-pincer sulfato palladium complexes (pincer = [C6H3(CH2E)2-2,6]; E = SPh (1), SMe (2), StBu (3), NMe2 (4)) were synthesized and characterized. In the solid-state (X-ray determinations) 3 and 4 exist as neutral ECE-pincer palladium sulfato complexes with a μ2-O,O′ bridging sulfato ligand. IR and Raman spectroscopic studies revealed that in the solid-state the complexes can be present as either solely neutral or as a mixture of neutral and ionic species, depending on the preparation and morphology of the solids. In water, ionic complexes with non-coordinating sulfate ions prevail. Preliminary studies of the catalytic activity of 2–4 in the Suzuki–Miyaura C–C cross-coupling reaction of 3-iodobenzoic acid and sodium tetraphenylborate in water reveal that the C–C cross-coupling product is efficiently formed in good yields at room temperature.

Graphical abstract: Sulfato-bridged ECE-pincer palladium(ii) complexes: structures in the solid-state and in solution, and catalytic properties
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